Cas no 105047-45-8 (Fmoc-lys-OH)

Fmoc-Lys-OH (Nα-Fmoc-L-lysine) is a protected amino acid derivative widely used in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) group serves as an amine-protecting group, ensuring selective deprotection under mild basic conditions while preserving the side-chain functionality. The ε-amino group of lysine remains unprotected or can be further modified, offering versatility in peptide design. This compound is valued for its high purity, stability, and compatibility with standard SPPS protocols. Its reliable performance facilitates the synthesis of complex peptides, particularly those requiring orthogonal protection strategies. Fmoc-Lys-OH is essential for research in biochemistry, pharmaceuticals, and materials science, where precise peptide assembly is critical.

Fmoc-lys-OH structure

Product Name:Fmoc-lys-OH

CAS No:105047-45-8

MF:C₂₁H₂₄N₂O₄

MW:368.426265716553

MDL:MFCD00038539

CID:62517

PubChem ID:7010557

Update Time:2025-11-02

Fmoc-lys-OH Chemical and Physical Properties

Names and Identifiers

- Fmoc-L-lysine
- Fmoc-Lys
- N-alpha-(9-fluorenylmethyloxycarbonyl)-L-lysine
- N-α-Fmoc-L-lysine
- Fmoc-Lys-OH
- (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-6-aminohexanoic acid
- Fmoc-L-Lys-OH
- Nα-Fmoc-L-lysine
- (S)-2-(((9H-Fluoren-9-yl)methoxy)carbonylamino)-6-aminohexanoic acid
- Fmoc-Lys(Boc)-OH
- Fmoc-Lys(NH2)-OH
- L-Fmoc-Lysine-OH
- N-(9-fluorenylmethoxycarbonyl)-L-lysine
- NAlpha-Fmoc-?L-?lysine
- Lysine, N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-
- (2S)-6-amino-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}hexanoic acid
- N-Fmoc-L-lysine
- Nalpha-Fmoc-lysine
- nalpha-fmoc-l-lysine
- Fmoc-Lys--OH
- Fmoc-Lys(H)-OH
- PubChem14956
- YRKFMPDOFHQWPI-I
- A801144
- AS-17597
- BP-20586
- (2S)-6-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid;N-alpha-Fmoc-L-lysine
- 105047-45-8
- (((9H-Fluoren-9-yl)methoxy)carbonyl)-L-lysine
- SCHEMBL2157081
- (S)-6-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)-hexanoic acid
- (2S)-6-Amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid
- DTXSID10426671
- EN300-124925
- CS-W008176
- (2S)-6-amino-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoic acid
- HY-W008176
- YRKFMPDOFHQWPI-IBGZPJMESA-N
- AKOS015924135
- (2S)-6-azaniumyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoate
- MFCD00038539
- AC-24667
- AKOS015895920
- AM20020147
- Nalpha-(9-fluorenylmethoxycarbonyl)-L-lysine
- J-300186
- BX7B9XD7Q6
- N-alpha-(Fmoc)-N-epsilon-(NH2)-L-Lysine-OH
- (2S)-6-Amino-2-([[(9H-fluoren-9-yl)methoxy]carbonyl]amino)hexanoic acid
- L-LYSINE, N2-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-
- N2-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-lysine
- DB-030179
- Fmoc-lys-OH
- MDL： MFCD00038539
- Inchi： 1S/C21H24N2O4/c22-12-6-5-11-19(20(24)25)23-21(26)27-13-18-16-9-3-1-7-14(16)15-8-2-4-10-17(15)18/h1-4,7-10,18-19H,5-6,11-13,22H2,(H,23,26)(H,24,25)/t19-/m0/s1
- InChI Key： YRKFMPDOFHQWPI-IBGZPJMESA-N
- SMILES： O(C(N[C@H](C(=O)O)CCCCN)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

Exact Mass: 368.17400
Monoisotopic Mass: 368.174
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 9
Complexity: 490
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 102
XLogP3: 0.5

Experimental Properties

Density: 1.245
Melting Point: 26.8 °C
Boiling Point: 607.6℃ at 760 mmHg
Flash Point: 321.3 °C
Refractive Index: 1.6
PSA: 101.65000
LogP: 4.19850

Fmoc-lys-OH Security Information

Safety Instruction： 24/25
Storage Condition：Store at 0°C

Fmoc-lys-OH Customs Data

HS CODE：29225090

Fmoc-lys-OH Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F105970-1g	Fmoc-lys-OH	105047-45-8	98%	1g	¥39.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F105970-25g	Fmoc-lys-OH	105047-45-8	98%	25g	¥481.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F105970-5g	Fmoc-lys-OH	105047-45-8	98%	5g	¥123.90	2023-09-03
Chemenu	CM119738-25g	N-alpha-Fmoc-L-lysine	105047-45-8	97%	25g	$102	2021-06-09
Chemenu	CM119738-100g	N-alpha-Fmoc-L-lysine	105047-45-8	97%	100g	$299	2021-06-09
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R010374-1g	Fmoc-lys-OH	105047-45-8	98%	1g	￥37	2023-09-11
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R010374-25g	Fmoc-lys-OH	105047-45-8	98%	25g	￥517	2023-09-11
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R010374-5g	Fmoc-lys-OH	105047-45-8	98%	5g	￥120	2023-09-11
ChemScence	CS-W008176-10g	Fmoc-Lys-OH	105047-45-8	99.21%	10g	$45.0	2022-04-28
ChemScence	CS-W008176-25g	Fmoc-Lys-OH	105047-45-8	99.21%	25g	$80.0	2022-04-28

Fmoc-lys-OH Production Method

Fmoc-lys-OH Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:105047-45-8)Fmoc-lys-OH

Order Number:A801144

Stock Status:in Stock

Quantity:100g/500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:37

Price ($):270.0/1066.0

Email:sales@amadischem.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:105047-45-8)Fmoc-Lys-OH

Order Number:LE470

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:38

Price ($):discuss personally

Email:18501500038@163.com

Fmoc-lys-OH Related Literature

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Sinan Bayindir,Kwang Soo Lee,Nurullah Saracoglu,Jon R. Parquette Dalton Trans. 2020 49 13685
2. Phenyl groups in supramolecular nanofibers confer hydrogels with high elasticity and rapid recovery

Zhimou Yang,Ling Wang,Jingyu Wang,Ping Gao,Bing Xu J. Mater. Chem. 2010 20 2128
3. Fluorescent labeling of peptides on solid phase

Alan R. Katritzky,Megumi Yoshioka,Tamari Narindoshvili,Alfred Chung,Jodie V. Johnson Org. Biomol. Chem. 2008 6 4582
4. Internally quenched peptides for the study of lysostaphin: an antimicrobial protease that kills Staphylococcus aureus

Rachel Warfield,Philip Bardelang,Helen Saunders,Weng C. Chan,Christopher Penfold,Richard James,Neil R. Thomas Org. Biomol. Chem. 2006 4 3626
5. Selective deprotection of phenacyl, benzyl and methyl esters of N-protected amino acids and dipeptides and N-protected amino acids benzyl ester linked to resins with bis(tributyltin) oxide

Claudio J. Salomon,Ernesto G. Mata,Oreste A. Mascaretti J. Chem. Soc. Perkin Trans. 1 1996 995

Related Categories

105047-45-8 (Fmoc-lys-OH) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:105047-45-8)Fmoc-lys-OH

Purity:99%/99%

Quantity:100g/500g

Price ($):270.0/1066.0

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:105047-45-8)Fmoc-Lys-OH

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry